3-[(4-bromophenyl)sulfonyl]benzenesulfonamide

• IUPAC Name: 3-(4-bromophenyl)sulfonylbenzenesulfonamide
• InChI: InChI=1S/C12H10BrNO4S2/c13-9-4-6-10(7-5-9)19(15,16)11-2-1-3-12(8-11)20(14,17)18/h1-8H,(H2,14,17,18)
• InChI Key: KGPJBWUIFDTSMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)N)S(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C12H10BrNO4S2
• Molecular Weight: 376.3 g/mol

Description

“3-[(4-bromophenyl)sulfonyl]benzenesulfonamide” is a type of sulfonamide compound. Sulfonamides have been used as antibacterial drugs for decades and have a wide range of biological applications in medicine and as pesticides. They have unique antitumor, antidiabetic, antiviral, anti-cancer, and other physiological activities widely used in the field of medicine.

Synthesis Analysis

The compound is synthesized by the amidation reaction. The structure of the compound is confirmed by FTIR, 1H and 13C NMR, and MS spectroscopies.

Molecular Structure Analysis

The single crystal of the compound is analyzed by X-ray diffraction and the conformational analysis is performed. Density functional theory (DFT) is used to further calculate the molecular structure, and the results are consistent with the X-ray diffraction results.

Chemical Reactions Analysis

The compound has a certain nucleophilic reactivity and a high chemical stability. This is determined by calculating and analyzing the electrostatic potential and the frontier molecular orbital of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of the molecule are analyzed using vibrational frequencies. The DFT optimized molecular structure was found to be consistent with the single crystal structure determined by single crystal XRD.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the papers retrieved, sulfonamides in general are known to inhibit the growth of bacteria by preventing the synthesis of folic acid, which is essential for bacterial growth.